Cas no 904885-73-0 (4-(5-chloro-1H-indol-2-yl)butan-1-amine)

• Product Name: 4-(5-chloro-1H-indol-2-yl)butan-1-amine
• CAS No: 904885-73-0
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 6020143
• PubChem ID: 96606037
• Update Time: 2025-05-21

4-(5-chloro-1H-indol-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1H-indol-2-yl)butan-1-amine
• EN300-1968854
• 904885-73-0

• Inchi： 1S/C12H15ClN2/c13-10-4-5-12-9(7-10)8-11(15-12)3-1-2-6-14/h4-5,7-8,15H,1-3,6,14H2
• InChI Key： LGTMYFOXRZAGCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CCCCN)N2

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(5-chloro-1H-indol-2-yl)butan-1-amine

Comprehensive Overview of 4-(5-chloro-1H-indol-2-yl)butan-1-amine (CAS No. 904885-73-0)

4-(5-chloro-1H-indol-2-yl)butan-1-amine (CAS No. 904885-73-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique indole structure and amine functional group, plays a crucial role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly focusing on 4-(5-chloro-1H-indol-2-yl)butan-1-amine due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 4-(5-chloro-1H-indol-2-yl)butan-1-amine includes a 5-chloroindole moiety, which is known for its bioactivity and versatility in synthetic chemistry. The presence of the butan-1-amine chain further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

One of the key reasons for the rising popularity of 4-(5-chloro-1H-indol-2-yl)butan-1-amine is its relevance in addressing contemporary health challenges. For instance, the compound has been explored in the context of neurodegenerative diseases and mood disorders, areas that are currently at the forefront of medical research. The ability of indole derivatives to modulate neurotransmitter systems has made them a focal point for scientists investigating new treatments for conditions like depression and anxiety.

From a commercial perspective, the demand for 4-(5-chloro-1H-indol-2-yl)butan-1-amine is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are leveraging this compound to accelerate the discovery of lead compounds with enhanced efficacy and safety profiles. Additionally, the compound's compatibility with modern green chemistry principles has made it a preferred choice for sustainable drug development initiatives.

In the realm of academic research, 4-(5-chloro-1H-indol-2-yl)butan-1-amine is frequently cited in studies exploring structure-activity relationships (SAR). Its modular design allows for easy modification, enabling researchers to fine-tune its pharmacological properties. This adaptability is particularly valuable in the era of personalized medicine, where tailored therapeutic solutions are increasingly sought after.

The synthesis of 4-(5-chloro-1H-indol-2-yl)butan-1-amine typically involves multi-step organic reactions, including alkylation and amination processes. Advances in catalytic chemistry have streamlined its production, reducing costs and improving yields. These innovations are critical for meeting the escalating demand from both academic and industrial sectors.

Looking ahead, the potential applications of 4-(5-chloro-1H-indol-2-yl)butan-1-amine are expected to expand further. With the ongoing emphasis on drug repurposing and multi-target therapies, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations. Its versatility and efficacy make it a cornerstone in the toolkit of modern chemists and pharmacologists.

In summary, 4-(5-chloro-1H-indol-2-yl)butan-1-amine (CAS No. 904885-73-0) stands out as a compound of immense scientific and commercial significance. Its unique properties and broad applicability underscore its value in advancing both basic research and applied sciences. As the fields of medicinal chemistry and drug discovery continue to evolve, this compound will undoubtedly remain a key player in shaping the future of healthcare.